ocimumoside A
Overview
Description
ocimumoside A is a natural product found in Ocimum tenuiflorum with data available.
Scientific Research Applications
Anti-Stress Properties
Ocimumoside A, derived from Ocimum sanctum, has been identified for its potential in treating stress-related conditions. Research shows that it can modulate chronic stress-induced alterations in the brain's monoaminergic and antioxidant systems, suggesting its therapeutic importance in preventing stress-related disorders (Ahmad et al., 2012). Another study also highlighted its efficacy in preventing restraint stress-induced changes in rats, affirming its anti-stress potential (Ahmad et al., 2012).
Antioxidant and Radioprotective Activity
Ocimumoside A is also involved in the antioxidant activity and radioprotection. A study demonstrated that Ocimum species, including Ocimumoside A, have significant reduction in tumor volume and protective effects against radiation-induced chromosomal damage, while inducing an increase in reduced glutathione level and GST activity (Monga et al., 2011).
Neuroprotective Effects
Ocimumoside A has shown promise in neuroprotection. A study focusing on Ocimum basilicum, which contains Ocimumoside A, demonstrated its effectiveness in preventing ischemia and reperfusion-induced cerebral damage and motor dysfunctions in mice (Bora et al., 2011).
Modulation of Stress Response Mechanisms
Research indicates that Ocimumoside A modulates stress response by affecting the hypothalamic-pituitary-adrenal axis and the monoaminergic–sympathetic nervous systems. This is crucial for therapies targeting central stress mechanisms at the molecular level (Ahmad et al., 2013).
properties
Product Name |
ocimumoside A |
|---|---|
Molecular Formula |
C47H91NO9 |
Molecular Weight |
814.2 g/mol |
IUPAC Name |
[(2S)-1-[(2S,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hexadecanoyloxypropan-2-yl] docosanoate |
InChI |
InChI=1S/C47H91NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-43(50)56-40(39-55-47-46(53)45(52)44(51)41(37-48)57-47)38-54-42(49)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h40-41,44-47,51-53H,3-39,48H2,1-2H3/t40-,41-,44-,45+,46-,47+/m1/s1 |
InChI Key |
BZZSCXPOEAFLES-NUTCYAROSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)O[C@@H](CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CN)O)O)O)COC(=O)CCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)OC(COC1C(C(C(C(O1)CN)O)O)O)COC(=O)CCCCCCCCCCCCCCC |
synonyms |
ocimumoside A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,10R)-10-butyl-12-hydroxy-8-(methoxymethyl)-4-phenyl-11-oxa-2,4,6-triaza-12-boratricyclo[7.4.0.02,6]tridec-8-ene-3,5-dione](/img/structure/B1261973.png)
![(6R,7S,8aS)-6-(4-hydroxyphenyl)-1,4-dioxo-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-7-carboxylic acid](/img/structure/B1261981.png)
![4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[[(3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxy-2-oxanyl]oxy]-3-[[(3R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]oxy]-2-hydroxycyclohexyl]-2-hydroxybutanamide](/img/structure/B1261992.png)